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Compound of Interest

Compound Name: Furan-2-acetyl chloride

CAS No.: 2745-27-9

Cat. No.: B8778755

Get Quote

Executive Summary
While Furan-2-acetyl chloride and 2-Acetylfuran share a furan core and acetyl-derived

nomenclature, they represent distinct chemical entities with divergent reactivities and

applications in medicinal chemistry.

2-Acetylfuran (CAS 1192-62-7) is a stable methyl ketone used primarily as a scaffold for

further functionalization (e.g., oxidation to glyoxylic derivatives for cephalosporins) and as a

flavoring agent.

Furan-2-acetyl chloride (CAS 2745-27-9) is a highly reactive acyl chloride possessing a

methylene spacer. It functions as a potent electrophile for installing the (furan-2-yl)acetyl

moiety—a bioisostere of the phenylacetyl group—into peptides and peptidomimetics.

The critical distinction lies in the methylene bridge (-CH₂-): Furan-2-acetyl chloride has it; 2-

Acetylfuran does not.
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The presence of the methylene spacer in Furan-2-acetyl chloride insulates the carbonyl group

from the aromatic furan ring, altering the electronic character significantly compared to the

conjugated system in 2-Acetylfuran.

Comparative Properties Table[1]
Feature Furan-2-acetyl chloride 2-Acetylfuran

CAS Number 2745-27-9 1192-62-7

Structure Furan-2-yl–CH₂–C(=O)Cl Furan-2-yl–C(=O)CH₃

Functional Group Acyl Chloride (Acid Chloride) Methyl Ketone

Electronic State
Non-conjugated Carbonyl

(Inductive effect of Cl)

Conjugated Carbonyl

(Resonance with Furan)

Reactivity
High (Moisture sensitive,

potent electrophile)

Moderate (Stable, requires

activation)

Physical State
Liquid / Low-melting solid

(Corrosive)

Gold/Yellow Solid or Liquid

(Sweet odor)

Boiling Point
~65-67°C (at reduced

pressure)
168–169°C

Primary Role
Acylating Agent (Amide/Ester

formation)
Building Block / Intermediate

Structural Visualization (Graphviz)
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Figure 1: Structural divergence highlighting the methylene spacer.

Synthetic Pathways[2][3]
The synthesis of these two compounds illustrates their fundamental chemical differences. 2-

Acetylfuran is formed via electrophilic aromatic substitution on the furan ring, whereas Furan-2-
acetyl chloride is derived from the corresponding carboxylic acid.

Synthesis of 2-Acetylfuran (Friedel-Crafts Acylation)
The industrial standard involves the Friedel-Crafts acylation of furan with acetic anhydride.[1][2]

[3] Due to the high reactivity of furan (acid-sensitive), mild Lewis acids (e.g., ZnCl₂, BF₃) or

solid acid catalysts (zeolites) are preferred over AlCl₃ to prevent polymerization [1, 2].

Reagents: Furan, Acetic Anhydride.[2][3][4]

Catalyst: ZnCl₂ or H₃PO₄.

Conditions: 0–25°C initially, then mild heating.

Mechanism: Generation of an acylium ion (or complex) followed by electrophilic attack at the

C2 position of furan.

Synthesis of Furan-2-acetyl chloride
This compound is synthesized by activating Furan-2-acetic acid. The acid itself is often

prepared via hydrolysis of furan-2-acetonitrile (derived from furfuryl chloride) [3].

Precursor: Furan-2-acetic acid.

Reagent: Thionyl Chloride (SOCl₂) or Oxalyl Chloride.

Conditions: Reflux (often neat or in DCM/Toluene) under inert atmosphere (Ar/N₂).

Purification: Vacuum distillation (crucial to remove excess SOCl₂).
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Figure 2: Parallel synthetic pathways for the ketone (top) and acid chloride (bottom).

Reactivity Profiles & Mechanistic Insights
Furan-2-acetyl chloride: The Acylating Agent
This molecule functions as a "loaded spring." The chloride is a good leaving group, making the

carbonyl carbon highly electrophilic.

Primary Reaction: Nucleophilic Acyl Substitution.

Mechanism: Addition-Elimination. Nucleophiles (Amines, Alcohols) attack the carbonyl; the

tetrahedral intermediate collapses, expelling Cl⁻.

Use Case: Rapid formation of Furan-2-acetamides (with amines) or esters. This is critical in

combinatorial chemistry where high yield and fast kinetics are required.

2-Acetylfuran: The Scaffold
Here, the carbonyl is less electrophilic and conjugated.

Primary Reactions:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b8778755/docs?utm_src=pdf-body-img#comparative-technical-analysis-furan-2-acetyl-chloride-vs-2-acetylfuran
https://www.benchchem.com/product/b8778755/docs?utm_src=pdf-body#comparative-technical-analysis-furan-2-acetyl-chloride-vs-2-acetylfuran
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8778755?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Oxidation: The acetyl group can be oxidized (e.g., with SeO₂ or NaNO₂) to form alpha-keto

acids (glyoxylic derivatives).

Condensation: Reaction with hydroxylamine yields oximes.

Reduction: To 1-(furan-2-yl)ethanol.

Use Case: A starting material that requires "activation" or transformation of the ketone

functionality to build complexity.

Applications in Medicinal Chemistry
2-Acetylfuran in Antibiotics (Cefuroxime)
2-Acetylfuran is a key intermediate in the synthesis of Cefuroxime, a second-generation

cephalosporin.[5][1]

Pathway: 2-Acetylfuran

Nitrosation/Oxidation

(Z)-2-methoxyimino-2-(furyl-2-yl)acetic acid

Coupling to 7-ACA core [4].

Role: It provides the furan ring and the carbon backbone for the oxime side chain.

Furan-2-acetyl chloride in Peptidomimetics
Furan-2-acetyl chloride is used to install the (furan-2-yl)acetyl group.

Bioisosterism: This group acts as a bioisostere for the Phenylacetyl group (found in Penicillin

G). The furan ring is smaller and more polar than benzene, altering the solubility and

metabolic profile of the drug.

Workflow:

Dissolve amine (drug core) in DCM/DMF with non-nucleophilic base (DIPEA/TEA).

Add Furan-2-acetyl chloride dropwise at 0°C.
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Result: Amide bond formation with high efficiency.

Application Flowchart
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Figure 3: Divergent pharmaceutical applications.

Experimental Protocols
Protocol A: Amide Coupling using Furan-2-acetyl
chloride
Validating the "Acylating Agent" role.

Setup: Flame-dried round-bottom flask, Argon atmosphere.

Solvent: Anhydrous Dichloromethane (DCM).

Reagents:

Substrate: 1.0 eq Primary Amine (e.g., Benzylamine).

Base: 1.2 eq Triethylamine (TEA) (to scavenge HCl).

Electrophile: 1.05 eq Furan-2-acetyl chloride.

Procedure:

Dissolve amine and TEA in DCM. Cool to 0°C.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b8778755/docs?utm_src=pdf-body-img#comparative-technical-analysis-furan-2-acetyl-chloride-vs-2-acetylfuran
https://www.benchchem.com/product/b8778755/docs?utm_src=pdf-body#comparative-technical-analysis-furan-2-acetyl-chloride-vs-2-acetylfuran
https://www.benchchem.com/product/b8778755/docs?utm_src=pdf-body#comparative-technical-analysis-furan-2-acetyl-chloride-vs-2-acetylfuran
https://www.benchchem.com/product/b8778755/docs?utm_src=pdf-body#comparative-technical-analysis-furan-2-acetyl-chloride-vs-2-acetylfuran
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8778755?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add Furan-2-acetyl chloride dropwise (exothermic).

Warm to RT and stir for 1-2 hours.

Workup: Quench with water. Wash organic layer with 1M HCl (remove excess amine) and

NaHCO₃ (remove acid). Dry over MgSO₄.

Protocol B: Handling & Safety
Furan-2-acetyl chloride: Corrosive, Lachrymator. Reacts violently with water to release HCl

gas. Store under inert gas at 2-8°C [5].

2-Acetylfuran: Toxic if swallowed. Avoid contact with skin. Combustible liquid/solid.[6][7]

Store in cool, dry place away from light [6].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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